1-(4-fluorobenzyl)-N-(isoxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C16H12FN3O3/c17-12-5-3-11(4-6-12)10-20-8-1-2-13(16(20)22)15(21)18-14-7-9-23-19-14/h1-9H,10H2,(H,18,19,21)
• InChI Key: LZRVAHLIFGSWAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C(=C1)C(=O)NC2=NOC=C2)CC3=CC=C(C=C3)F
• Molecular Formula: C16H12FN3O3
• Molecular Weight: 313.28 g/mol

Description

1-(4-fluorobenzyl)-N-(isoxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as L-type calcium channel blocker, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Scientific Research Applications

Fluorine-Containing Compounds in Drug Discovery

Fluorine atoms in pharmaceuticals significantly influence the biological activity, stability, and solubility of drug molecules. A study involving fluorine-containing compounds, including those with benzyl-phosphonates and isoxazole moieties, demonstrated moderate anticancer activity in vitro. These findings suggest potential research avenues in cancer therapy for compounds with similar fluorine substitutions (Song et al., 2005).

HIV Integrase Inhibitors

Compounds structurally related to 1-(4-fluorobenzyl)-N-(isoxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide have been explored as potent HIV integrase inhibitors. Such inhibitors are crucial for developing therapeutic agents against HIV, showcasing a critical area of research for compounds with similar structures (Pace et al., 2007).

Antimicrobial Agents

Research into the synthesis and bioactivity of fluorine compounds containing isoxazolylamino and phosphonate groups indicates that such compounds exhibit antimicrobial properties. This suggests potential applications in developing new antimicrobial agents, especially in combating drug-resistant bacteria (B. Song et al., 2005).

Antitubercular Agents

Dihydropyridines, structurally related to the compound , have been synthesized and evaluated for their antituberculosis activity. This indicates a significant research interest in utilizing similar compounds for the treatment of tuberculosis, highlighting another potential application area (Mohammadpour, 2012).